3-fluoro-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C18H21FN6OS/c1-11(2)22-15-14-10-21-25(16(14)24-18(23-15)27-3)8-7-20-17(26)12-5-4-6-13(19)9-12/h4-6,9-11H,7-8H2,1-3H3,(H,20,26)(H,22,23,24)
• InChI Key: QHYDNTTXTSUOTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H21FN6OS
• Molecular Weight: 388.5 g/mol

Description

3-fluoro-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H21FN6OS and its molecular weight is 388.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Applications

A study described a new synthesis route for benzamide-based 5-aminopyrazoles and their derivatives, showing significant anti-influenza A virus (H5N1) activity, indicating potential use in antiviral therapies (Hebishy et al., 2020).

Imaging and Diagnostics

Another research effort focused on the synthesis of 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives for tumor imaging with positron emission tomography (PET), showcasing the compound's role in diagnostic imaging (Jingli Xu et al., 2012).

Cancer Research

Further studies have synthesized 3-amino-4-fluoropyrazoles for use as building blocks in medicinal chemistry, highlighting their potential utility in developing novel cancer therapies (Riccardo Surmont et al., 2011).

Synthesis of Derivatives with Antitumor and Antimicrobial Activities

Research into enaminones as building blocks for substituted pyrazoles revealed compounds with antitumor and antimicrobial activities, suggesting a broad spectrum of potential medical applications (S. Riyadh, 2011).

Anticancer and Anti-5-lipoxygenase Agents

Another study synthesized novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating potential therapeutic uses in treating cancer and inflammatory diseases (A. Rahmouni et al., 2016).